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Compound of Interest

Compound Name: 3-Bromotoluene

Cat. No.: B146084

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 3-Bromotoluene is a critical component of laboratory safety
and environmental responsibility. This guide provides essential, step-by-step procedures for the
safe disposal of 3-Bromotoluene, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 3-Bromotoluene with
appropriate safety measures. This compound is a flammable liquid and vapor, harmful if
swallowed, and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.

[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

e Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Always inspect
gloves before use and use proper glove removal technique to avoid skin contact.[1][3]

o Body Protection: A flame-resistant lab coat or a complete suit protecting against chemicals is
recommended.[1][2]

» Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
certified respirator.[1][2]
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Handling and Storage:

Handle 3-Bromotoluene in a well-ventilated area, preferably within a chemical fume hood.

[3]141[5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4][6][7]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][7]

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]

Step-by-Step Disposal Plan

The primary and recommended method for the disposal of 3-Bromotoluene is through a
licensed professional waste disposal service.

Step 1: Waste Collection and Segregation

o Collect Waste: Collect waste 3-Bromotoluene and any contaminated materials (e.qg.,
absorbent paper, gloves) in a designated, compatible, and properly labeled hazardous waste
container.[2][3][8]

o Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Bromotoluene," and any other required information by your institution's Environmental
Health and Safety (EHS) department.[8]

e Segregation: It is crucial to segregate halogenated waste from non-halogenated waste
streams to prevent dangerous reactions and to facilitate proper disposal.[2][3] Do not mix
with acids, bases, or oxidizing agents.[2][3]

Step 2: On-Site Storage

o Storage Location: Store the sealed waste container in a designated and secure satellite
accumulation area.[8] This area should be cool, dry, and well-ventilated, away from
incompatible materials.[3][4]

o Container Integrity: Ensure the container is kept tightly closed when not in use.[6][8]
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Step 3: Professional Disposal

o Contact a Licensed Disposal Company: Arrange for the collection and disposal of the 3-

Bromotoluene waste through a licensed and reputable hazardous waste disposal company.

[1]

« Incineration: The preferred method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1] This process is designed to handle flammable

and halogenated compounds safely.

o Regulatory Compliance: Disposal practices are subject to significant revision and must

comply with all federal, state, and local environmental regulations.[7][9][10] Always consult

with your institution's EHS department and local environmental regulatory agencies for

specific guidance.[2][7][10]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Quantitative Data Summary

Property Value Source
CAS Number 591-17-3 [1][4]
Molecular Formula C7H7Br 9]
Molecular Weight 171.03 g/mol [9]
Flash Point 140 °F (60 °C) [10]
Oral LD50 (Mouse) 1436 mg/kg [1][10]
UN Number 1993 [1][11]

Disposal Workflow
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3-Bromotoluene Disposal Workflow
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Caption: Logical workflow for the proper disposal of 3-Bromotoluene.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally sound disposal of 3-Bromotoluene, fostering a culture of safety and
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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